Cas no 2877675-16-4 (1-ethyl-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine)

• Product Name: 1-ethyl-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine
• CAS No: 2877675-16-4
• MF: C₁₂H₁₇N₅
• MW: 231.296881437302
• CID: 5308120
• PubChem ID: 165431506
• Update Time: 2025-10-11

1-ethyl-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine
• 2877675-16-4
• AKOS040888085
• F6839-0035
• 8-(4-Ethyl-1-piperazinyl)imidazo[1,2-a]pyrazine

• Inchi： 1S/C12H17N5/c1-2-15-7-9-17(10-8-15)12-11-13-3-5-16(11)6-4-14-12/h3-6H,2,7-10H2,1H3
• InChI Key： MUCGRKYUPNVDAZ-UHFFFAOYSA-N
• SMILES： C12=NC=CN1C=CN=C2N1CCN(CC)CC1

Computed Properties

• Exact Mass: 231.14839556g/mol
• Monoisotopic Mass: 231.14839556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.61±0.10(Predicted)

Additional information on 1-ethyl-4-{imidazo[1,2-a]pyrazin-8-yl}piperazine

1-Ethyl-4-{Imidazo[1,2-a]Pyrazin-8-yl}Piperazine: A Comprehensive Overview

1-Ethyl-4-{Imidazo[1,2-a]Pyrazin-8-yl}Piperazine (CAS No. 2877675-16-4) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of piperazines, which are six-membered ring structures containing two nitrogen atoms. The presence of the imidazo[1,2-a]pyrazine moiety further enhances its structural complexity and functional versatility. Recent studies have highlighted its potential applications in drug discovery and materials science, making it a subject of intense research interest.

The molecular structure of 1-Ethyl-4-{Imidazo[1,2-a]Pyrazin-8-yl}Piperazine is characterized by a piperazine ring substituted at the 4-position with an imidazo[1,2-a]pyrazine group and at the 1-position with an ethyl group. This substitution pattern imparts unique electronic and steric properties to the molecule, which are crucial for its interactions with biological systems. The imidazo[1,2-a]pyrazine moiety is known for its aromaticity and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 1-Ethyl-4-{Imidazo[1,2-a]Pyrazin-8-yl}Piperazine through various routes. One prominent method involves the coupling reaction between an imidazo[1,2-a]pyrazine derivative and a piperazine derivative under specific conditions. This approach not only ensures high yield but also allows for fine-tuning of the substituents to optimize the compound's pharmacokinetic properties.

In terms of applications, 1-Ethyl-4-{Imidazo[1,2-a]Pyrazin-8-yl}Piperazine has shown promise in the development of novel therapeutic agents. Its ability to modulate key biological targets, such as kinases and ion channels, has been extensively studied. For instance, recent research has demonstrated its potential as a lead compound in anti-cancer drug development due to its inhibitory effects on specific oncogenic pathways.

Moreover, the compound's unique electronic properties make it a candidate for use in advanced materials such as organic semiconductors and sensors. Its ability to undergo redox reactions and form stable charge transfer complexes has been explored in the context of electronic device applications.

From an environmental perspective, 1-Ethyl-4-{Imidazo[1,2-a]Pyrazin-8-yl}Piperazine exhibits moderate biodegradability under aerobic conditions. However, its persistence in aquatic environments necessitates careful handling during synthesis and application to minimize ecological impact.

In conclusion, 1-Ethyl-4-{Imidazo[1,2-a]Pyrazin-8-yl}Piperazine (CAS No. 2877675-16-4) stands out as a multifaceted compound with significant potential across diverse scientific domains. Its structural features, coupled with recent research findings, underscore its importance as a valuable tool in modern chemical research.